Cas no 2248280-77-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6519280
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
- 2248280-77-3
-
- Inchi: 1S/C17H9ClN4O4/c18-10-4-3-5-11(8-10)21-9-14(19-20-21)17(25)26-22-15(23)12-6-1-2-7-13(12)16(22)24/h1-9H
- InChI Key: LAXCAPOWMZFWGL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=N1
Computed Properties
- Exact Mass: 368.0312325g/mol
- Monoisotopic Mass: 368.0312325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 94.4Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6519280-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate |
2248280-77-3 | 1g |
$0.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248280-77-3)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 2248280-77-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining an isoindole moiety with a triazole ring system. The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and development.
The molecular architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate is characterized by its dual functionality. The isoindole core is known for its stability and ability to interact with biological targets through hydrophobic and π-stacking interactions. Meanwhile, the triazole moiety is a well-established pharmacophore that has been widely incorporated into bioactive molecules due to its metabolic stability and ability to modulate enzyme activity. The carboxylate group at the 4-position of the triazole ring enhances solubility and facilitates further derivatization, making this compound a versatile scaffold for medicinal chemists.
In recent years, there has been growing interest in the development of novel heterocyclic compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate position it as a potential lead compound for such applications. Specifically, the combination of an isoindole scaffold with a triazole ring system has been shown to exhibit inhibitory activity against various enzymes involved in disease pathogenesis. For instance, studies have demonstrated that derivatives of this class can interfere with kinases and other enzymes implicated in cancer progression.
One of the most compelling aspects of this compound is its potential to serve as a building block for the synthesis of more complex molecules. The presence of multiple reactive sites allows for selective functionalization at the chlorophenyl, triazole, and carboxylate positions, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates.
Recent advancements in computational chemistry have further enhanced the utility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing a rational basis for structure-based drug design. These simulations have highlighted key residues in the active sites of enzymes such as tyrosine kinases and cyclooxygenases (COX), which are critical mediators of inflammation and pain. By optimizing these interactions through structural modifications, researchers aim to develop more potent and selective inhibitors.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic cyclization reactions and functional group transformations that showcase the ingenuity of modern synthetic methodologies. The efficiency and scalability of these synthetic routes are essential for producing sufficient quantities of the compound for preclinical testing and commercialization.
In conclusion, 1, CAS No...........,
The<
2248280-77-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)